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Compound of Interest

Compound Name: 4-Ethylnitrobenzene

An In-depth Technical Guide to the Safety of 4-Ethylnitrobenzene

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical compounds is paramount. This guide provides a detailed
overview of the safety information for 4-Ethylnitrobenzene, drawing from available Safety
Data Sheets (SDS) and toxicological resources.

Chemical Identification

Proper identification of a chemical is the first step in ensuring safe handling. 4-
Ethylnitrobenzene is known by several synonyms.

Identifier Value

IUPAC Name 1-ethyl-4-nitrobenzene[1]

CAS Number 100-12-9[2][3][41[5]

Molecular Formula C8HONO2Z[1][2][4]5]

Molecular Weight 151.16 g/mol [1][4], 151.17 g/mol [2][3][5]

4-Nitroethylbenzene, p-Ethylnitrobenzene, p-
Synonyms Nitroethylbenzene, Benzene, 1-ethyl-4-nitro-[1]

[6]7]
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Physical and Chemical Properties

The physical and chemical properties of a substance are critical for determining appropriate
storage and handling procedures. 4-Ethylnitrobenzene is a clear, slightly pale yellow liquid.[1]

[3]L6]

Property Value

Physical State Liquid[3]

Appearance Clear yellow to slightly pale yellow liquid[1][3][6]
Melting Point -7 °C[2][7] ! -18 °C[3][8]

Boiling Point 213 °C[2][7] ] 242 °C[2][4][8]

Flash Point 18 °C[2] / 117 °C[4][8]

Vapor Pressure 0.02 mmHg[1][6] - 0.0431 mmHg at 25°CJ[4]
Specific Gravity 1.12[3]/1.127 g/lcm3[4]

Refractive Index 1.54[3][8]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-Ethylnitrobenzene is classified with several hazards.[1] It is crucial to understand
these classifications to implement appropriate safety measures.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[1]
Specific Target Organ Toxicity ] o H335: May cause respiratory

) 3 (Respiratory tract irritation) S
(Single Exposure) irritation[1]
Hazardous to the Aquatic 3 H402: Harmful to aquatic life[4]
Environment, Acute Hazard [8]
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A significant concern with nitroaromatic compounds is the potential to cause
methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the blood's
ability to carry oxygen.[6][9] While the direct toxicological data for 4-Ethylnitrobenzene is
limited in the provided results, it is noted to be an irritant, and for similar compounds like p-
Nitrotoluene, primary methemoglobinemia is a concern.[1][6] Chronic exposure to
nitrobenzene, a related compound, has been associated with symptoms similar to acute
exposure.[9] The International Agency for Research on Cancer (IARC) has classified
nitrobenzene as possibly carcinogenic to humans (Group 2B).[9]

Experimental Protocols

Detailed experimental protocols for the derivation of the quantitative data presented in this
guide are not available within the consulted Safety Data Sheets and public databases. This
information is typically held by the manufacturers or the entities that performed the testing and
is not always publicly disclosed.

First Aid Measures

In the event of exposure, the following first aid measures should be taken:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[4][10]

» Skin Contact: In case of skin contact, inmediately take off all contaminated clothing. Wash
the affected area with plenty of soap and water. If skin irritation occurs, get medical help.[4]
[10]

o Eye Contact: If the substance gets into the eyes, rinse cautiously with water for several
minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation
persists, seek medical advice.[4][10]

 Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a
physician or poison control center immediately.[4][10]

Handling and Storage

Proper handling and storage are essential to minimize the risk of exposure.
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» Handling: Handle in a well-ventilated area or under a chemical fume hood.[10] Wear
appropriate personal protective equipment (PPE), including protective gloves, clothing, and
eye/face protection.[4] Avoid breathing dust, fume, gas, mist, vapors, or spray.[4] Wash
hands and any exposed skin thoroughly after handling.[10]

o Storage: Store in a cool, dry, and well-ventilated place.[4][10] Keep the container tightly
closed and store locked up.[4]

Visualizations

To further clarify the safety information, the following diagrams illustrate key workflows and

concepts.
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4-Ethylnitrobenzene

CAS: 100-12-9
Formula: C8HINO?2

GHS Hazard Classification

( GHS07 h

\GHS09 (Implied by H402) )

H315: Causes skin irritation

H319: Causes serious eye irritation

Hazard Statements _ ——
H335: May cause respiratory irritation

H402: Harmful to aquatic life
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Exposure Event

Initial Assessment

Identify Route of Exposure

—

Inhalation kin Contact Eye Contag

Immediate Actions

\ \4

Remove Contaminated Clothing

Wash with Soap & Water Rinse with Water for 15 mins

Move to Fresh Air

Medical Attention

Seek Medical Attention?

Report Incident Yes

Y

Consult SDS for
Specific Instructions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [4-Ethylnitrobenzene safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091404#4-ethylnitrobenzene-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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